Cas no 2138167-38-9 (4-1-(propan-2-yl)-1H-imidazol-5-ylpyridine)

• Product Name: 4-1-(propan-2-yl)-1H-imidazol-5-ylpyridine
• CAS No: 2138167-38-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6073102
• PubChem ID: 153762088
• Update Time: 2025-05-21

4-1-(propan-2-yl)-1H-imidazol-5-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-1-(propan-2-yl)-1H-imidazol-5-ylpyridine
• 2138167-38-9
• EN300-1086387
• 4-[1-(propan-2-yl)-1H-imidazol-5-yl]pyridine

• Inchi： 1S/C11H13N3/c1-9(2)14-8-13-7-11(14)10-3-5-12-6-4-10/h3-9H,1-2H3
• InChI Key： DYULARHZELMPEK-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C1C=CN=CC=1)C(C)C

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-1-(propan-2-yl)-1H-imidazol-5-ylpyridine

4-1-(Propan-2-yl)-1H-imidazol-5-ylpyridine: A Comprehensive Overview

4-1-(Propan-2-yl)-1H-imidazol-5-ylpyridine is a compound with the CAS number 2138167-38-9, representing a unique structure that combines the imidazole and pyridine moieties. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its versatility in forming hydrogen bonds and coordinating with metal ions, making it a valuable component in drug design and catalysis. Similarly, the pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, contributes to the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of 4-1-(Propan-2-yl)-1H-imidazol-5-ylpyridine in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing new drugs targeting various diseases. For instance, its ability to act as a ligand in metalloenzyme inhibition has been investigated, showing promising results in preliminary assays. Additionally, the compound's stability under physiological conditions makes it a candidate for drug delivery systems. The propan-2-yl substituent on the imidazole ring enhances lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes.

In the realm of materials science, 4-1-(Propan-2-yl)-1H-imidazol-5-ylpyridine has been studied for its potential as a building block in supramolecular chemistry. Its ability to form self-assembled structures through π–π interactions and hydrogen bonding has been leveraged to create novel materials with tailored properties. For example, researchers have reported the use of this compound in constructing two-dimensional organic frameworks that exhibit exceptional stability and conductivity. These frameworks hold promise for applications in electronics and energy storage devices.

The synthesis of 4-1-(Propan-2-yl)-1H-imidazol-5-ylpyridine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product. Furthermore, green chemistry principles have been incorporated into its synthesis, reducing environmental impact while maintaining high-quality standards.

From an analytical perspective, 4-1-(Propan-2-yli)midazolium pyridinium derivatives have been characterized using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into the compound's molecular geometry and intermolecular interactions, which are critical for understanding its reactivity and functionality. Computational modeling has also played a pivotal role in predicting the compound's behavior in different chemical environments, aiding in its optimization for specific applications.

In conclusion, 4-(Propan 2 yl)imidazo pyridine, or 4-(propan 2 yl)imidazo[1 5]pyridine, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in diverse scientific domains. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic research and industrial applications.